![molecular formula C27H28Cl2P2Pd+2 B1278805 [1,3-Bis(diphenylphosphino)propane]palladium(II) Dichloride CAS No. 59831-02-6](/img/structure/B1278805.png)
[1,3-Bis(diphenylphosphino)propane]palladium(II) Dichloride
Overview
Description
[1,3-Bis(diphenylphosphino)propane]palladium(II) dichloride, also known as Pd(dppp)Cl2, is a palladium-based coordination complex that has a wide range of applications in scientific research and lab experiments. It is a colorless solid that is soluble in organic solvents and is used as a catalyst in a variety of organic reactions. Pd(dppp)Cl2 is also known as a “palladium complex” because it is composed of a palladium atom surrounded by a coordinated group of four ligands, which are molecules or ions that interact with the metal center. The four ligands in this case are two diphenylphosphine molecules and two chloride ions.
Scientific Research Applications
Catalyst in Polymerization Processes
[1,3-Bis(diphenylphosphino)propane]palladium(II) Dichloride has been studied for its catalytic role in polymerization processes. For instance, it has shown significant effectiveness in the copolymerization of carbon monoxide with ethene at room temperature, showcasing greater activity than other systems based on similar ligands (Doherty et al., 2002). Similarly, it has been used in the copolymerization of alkenes with sulfur dioxide, leading to the production of high-melting solids with an alternating alkene-SO2 structure (Wojcinski et al., 1998).
Role in Catalysis
This compound is also significant in various catalytic processes. It has been observed to catalyze carbonylation reactions effectively, such as the carbonylation of aminophenols with iodoarenes, yielding esters and amides in high yields (Xu & Alper, 2014). Additionally, it is involved in the oxidative homocoupling of organosilanes, facilitating the production of biaryls or 1,3-diynes (Yoshida et al., 2003).
Synthesis and Structural Studies
Research has also been conducted on synthesizing and characterizing complexes containing this compound. Such studies are crucial for understanding the structural aspects that influence its reactivity and application in various chemical processes (Yuan-xin, 2013).
Applications in Medicine
Interestingly, this compound has also found applications in the medical field. For example, palladium complexes with this compound have been studied for their potential as anticancer agents. These studies involve the synthesis, structural characterization, and analysis of the cytotoxic activity of these complexes, offering insights into their potential therapeutic applications (Alves et al., 2021).
Safety and Hazards
“[1,3-Bis(diphenylphosphino)propane]palladium(II) Dichloride” is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . It is recommended to use appropriate personal protective equipment, such as gloves and safety glasses, to prevent skin and eye contact . The compound should be handled in a well-ventilated area to avoid inhalation .
Mechanism of Action
Target of Action
The primary target of [1,3-Bis(diphenylphosphino)propane]palladium(II) Dichloride, also known as Dichloro[1,3-bis(diphenylphosphino)propane]palladium(II), is to act as a catalyst in various organic synthesis reactions . It is particularly used in cross-coupling reactions .
Mode of Action
This compound interacts with its targets by facilitating the coupling of two different organic substrates . It does this by first coordinating to the substrates, then mediating the transmetallation and reductive elimination steps that are central to cross-coupling reactions .
Biochemical Pathways
The affected pathways primarily involve the formation of carbon-carbon bonds in organic molecules . This includes the Suzuki-Miyaura, Heck, Hiyama, Negishi, Sonogashira, Stille, and Suzuki-Miyaura Coupling reactions . The downstream effects include the synthesis of complex organic compounds from simpler precursors .
Pharmacokinetics
The compound’s efficiency and selectivity in catalyzing reactions can be influenced by factors such as temperature, solvent, and concentration .
Result of Action
The molecular and cellular effects of the compound’s action are seen in the products of the reactions it catalyzes . These can range from pharmaceuticals to materials for electronics, depending on the substrates used in the reaction .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1,3-Bis(diphenylphosphino)propane]palladium(II) Dichloride involves the reaction of palladium(II) chloride with 1,3-bis(diphenylphosphino)propane in the presence of a base.", "Starting Materials": [ "Palladium(II) chloride", "1,3-bis(diphenylphosphino)propane", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 1,3-bis(diphenylphosphino)propane to a solution of palladium(II) chloride in a suitable solvent (e.g. dichloromethane)", "Add a base (e.g. triethylamine) to the reaction mixture to deprotonate the phosphine ligands and promote complex formation", "Stir the reaction mixture at room temperature for several hours", "Filter the resulting solid and wash with a suitable solvent (e.g. ethanol)", "Dry the product under vacuum to obtain [1,3-Bis(diphenylphosphino)propane]palladium(II) Dichloride as a yellow solid" ] } | |
| 59831-02-6 | |
Molecular Formula |
C27H28Cl2P2Pd+2 |
Molecular Weight |
591.8 g/mol |
IUPAC Name |
dichloropalladium;3-diphenylphosphaniumylpropyl(diphenyl)phosphanium |
InChI |
InChI=1S/C27H26P2.2ClH.Pd/c1-5-14-24(15-6-1)28(25-16-7-2-8-17-25)22-13-23-29(26-18-9-3-10-19-26)27-20-11-4-12-21-27;;;/h1-12,14-21H,13,22-23H2;2*1H;/q;;;+2 |
InChI Key |
LDFBXJODFADZBN-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)P(CCCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.Cl[Pd]Cl |
Canonical SMILES |
C1=CC=C(C=C1)[PH+](CCC[PH+](C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.Cl[Pd]Cl |
Pictograms |
Irritant |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the crystal structure of Dichloro[1,3-bis(diphenylphosphino)propane]palladium(II) in understanding its potential applications?
A1: The research paper by Steffen et al. provides a detailed analysis of the crystal structure of Dichloro[1,3-bis(diphenylphosphino)propane]palladium(II). They found that the palladium atom adopts a distorted square-planar coordination geometry, which is typical for complexes of this type. Understanding the spatial arrangement of the ligands around the palladium center is crucial for predicting its reactivity and potential catalytic activity. For example, the bite angle of the 1,3-bis(diphenylphosphino)propane ligand can influence the accessibility of the palladium center to reactants, thereby impacting its catalytic efficiency and selectivity.
Q2: How do the structural differences between Dichloro[1,3-bis(diphenylphosphino)propane]palladium(II) and its analogues, Dichloro[bis(diphenylphosphino)methane]palladium(II) and Dichloro[bis(diphenylphosphino)ethane]palladium(II), potentially affect their catalytic behavior?
A2: Steffen et al. investigated a series of palladium(II) complexes, including Dichloro[1,3-bis(diphenylphosphino)propane]palladium(II), Dichloro[bis(diphenylphosphino)methane]palladium(II), and Dichloro[bis(diphenylphosphino)ethane]palladium(II), each featuring different diphosphine ligands. The varying carbon chain lengths between the phosphorus atoms in these ligands directly impact the bite angle and flexibility of the coordination sphere around the palladium center. These structural differences can significantly influence the catalytic activity and selectivity of these complexes in various reactions, such as cross-coupling reactions, by affecting substrate binding and the ease of intermediate formation.
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